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Compound of Interest

Compound Name:
1,8-Diazacyclotetradecane-2,9-

dione

Cat. No.: B039137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,8-
diazacyclotetradecane-2,9-dione, a macrocyclic diamide, in the field of materials science.

This document details its synthesis, physicochemical properties, and its applications as a

monomer in the development of advanced polyamides and as a ligand in the formation of

metal-organic frameworks (MOFs).

Physicochemical Properties of 1,8-
Diazacyclotetradecane-2,9-dione
A thorough understanding of the physicochemical properties of 1,8-diazacyclotetradecane-
2,9-dione is fundamental to its application in materials science.
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Property Value

Molecular Formula C₁₂H₂₂N₂O₂

Molecular Weight 226.32 g/mol

CAS Number 56403-09-9

Appearance White to off-white solid

Melting Point
α-form: 341 °C; β-form: transitions to α-form at

~242-247°C

Boiling Point 497.8 °C at 760 mmHg (Predicted)

Density 0.969 g/cm³ (Predicted)

Solubility

Low solubility in water; soluble in many organic

solvents such as methanol and DMSO (with

heating). Tends to aggregate in water.

Hydrogen Bonding
Acts as both a hydrogen bond donor and

acceptor.

Applications in Polyamide Synthesis
1,8-Diazacyclotetradecane-2,9-dione can be utilized as a comonomer in the synthesis of

polyamides to modify their properties. The incorporation of this macrocyclic diamide into the

polymer backbone can influence crystallinity, thermal stability, and mechanical properties.

Structure-Property Relationships in Polyamides
The introduction of 1,8-diazacyclotetradecane-2,9-dione into a polyamide chain can disrupt

the regular packing of polymer chains, potentially leading to a decrease in crystallinity and an

increase in flexibility. The two amide groups within the macrocycle can participate in hydrogen

bonding, influencing the polymer's mechanical strength and thermal resistance.
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1,8-Diazacyclotetradecane-2,9-dione

Polyamide Properties

Macrocyclic Structure
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Crystallinity

Disrupts chain packing

Mechanical Properties
(e.g., Flexibility, Strength)

Influences chain mobility

Thermal Stability

Affects Tm and Tg

Impacts stiffness and toughness

Determines service temperature

Click to download full resolution via product page

Caption: Logical relationship between the structure of 1,8-diazacyclotetradecane-2,9-dione
and polyamide properties.

Experimental Protocol: Synthesis of a Copolyamide
using 1,8-Diazacyclotetradecane-2,9-dione
This protocol describes a representative method for the synthesis of a copolyamide via melt

polycondensation. The ratios of the comonomers can be varied to achieve desired material

properties.

Materials:
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1,8-Diazacyclotetradecane-2,9-dione

Dicarboxylic acid (e.g., adipic acid)

Diamine (e.g., hexamethylenediamine)

Catalyst (e.g., phosphoric acid)

Nitrogen gas (high purity)

Equipment:

High-temperature glass reactor with a mechanical stirrer, nitrogen inlet, and a distillation

outlet

Heating mantle with temperature controller

Vacuum pump

Procedure:

Charging the Reactor: Charge equimolar amounts of the dicarboxylic acid and the diamine

mixture (hexamethylenediamine and 1,8-diazacyclotetradecane-2,9-dione at a desired

molar ratio) into the reactor.

Catalyst Addition: Add a catalytic amount of phosphoric acid (typically 0.1-0.5 mol% relative

to the dicarboxylic acid).

Inerting the System: Purge the reactor with high-purity nitrogen for at least 30 minutes to

remove any oxygen.

Pre-polymerization: Heat the reactor to 220-240°C under a slow stream of nitrogen with

continuous stirring. Water will start to distill off.

Polycondensation: After the majority of the water has been removed (typically 1-2 hours),

gradually increase the temperature to 260-280°C and slowly apply a vacuum (reducing the

pressure to <1 torr) to facilitate the removal of the remaining water and drive the

polymerization to completion.
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Polymer Extrusion and Quenching: Once the desired melt viscosity is achieved (indicated by

the stirrer torque), extrude the molten polymer from the reactor into a water bath to quench

and solidify it.

Pelletizing and Drying: Pelletize the resulting polymer strand and dry the pellets in a vacuum

oven at 80-100°C for 24 hours before further characterization.
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Charge Monomers
and Catalyst

Purge with Nitrogen

Heat to 220-240°C
(Pre-polymerization)

Heat to 260-280°C
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(Polycondensation)

Extrude and Quench

Pelletize and Dry

Copolyamide Pellets
 

Mix Ligand, Metal Salt,
and Solvent

Solvothermal Reaction
(Heating)

Isolate Crystals
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Solvent Exchange
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6-Aminocaproic Acid

React with NaOH

First Cyclization
(DCC, Dioxane)

Workup
(NaHCO3, DME)

Second Cyclization
(DCC, DMF)

Acid Treatment
(HBr/Acetic Acid)

Final Cyclization
(Pyridine, DMF)

1,8-Diazacyclotetradecane-
2,9-dione
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Available at: [https://www.benchchem.com/product/b039137#applications-of-1-8-
diazacyclotetradecane-2-9-dione-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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